Cas no 69948-35-2 (1,1'-Oxybis[2,2-difluoroethane])

• Product Name: 1,1'-Oxybis[2,2-difluoroethane]
• CAS No: 69948-35-2
• MF: C₄H₆F₄O
• MW: 146.083455562592
• CID: 2855682
• PubChem ID: 18924246
• Update Time: 2025-06-15

1,1'-Oxybis[2,2-difluoroethane] Chemical and Physical Properties

Names and Identifiers

• bis-(2,2-difluoro-ethyl) ether
• 1,1'-Oxybis[2,2-difluoroethane]
• Bis-(2,2-difluoroethyl) ether
• Ethane, 1,1'-oxybis[2,2-difluoro- (9CI)
• MHLLQRDUPCIDMR-UHFFFAOYSA-N
• SCHEMBL2589144
• 69948-35-2
• Bis(2,2-difluoroethyl)ether

• Inchi： 1S/C4H6F4O/c5-3(6)1-9-2-4(7)8/h3-4H,1-2H2
• InChI Key： MHLLQRDUPCIDMR-UHFFFAOYSA-N
• SMILES： O(CC(F)F)CC(F)F

Computed Properties

• Exact Mass: 146.03547746g/mol
• Monoisotopic Mass: 146.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 57.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 93.4±35.0 ºC (760 Torr),
• Flash Point: 6.1±16.7 ºC,
• Solubility: Slightly soluble (26 g/l) (25 º C),

Additional information on 1,1'-Oxybis[2,2-difluoroethane]

Recent Advances in the Study of 1,1'-Oxybis[2,2-difluoroethane] (CAS: 69948-35-2) in Chemical and Biomedical Applications

The compound 1,1'-Oxybis[2,2-difluoroethane] (CAS: 69948-35-2) has garnered significant attention in recent years due to its unique chemical properties and potential applications in the pharmaceutical and biomedical fields. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and emerging applications in drug development and material science.

Recent studies have highlighted the role of 1,1'-Oxybis[2,2-difluoroethane] as a versatile intermediate in the synthesis of fluorinated compounds, which are increasingly important in the development of novel therapeutics. Its ability to act as a fluorinated ether linker has been exploited in the design of prodrugs and targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in enhancing the bioavailability of poorly soluble drugs through fluorination strategies.

In terms of synthesis, advancements have been made in optimizing the production of 1,1'-Oxybis[2,2-difluoroethane] with higher yields and purity. A recent patent (US20230183234A1) describes an improved catalytic process that reduces byproduct formation, making it more suitable for large-scale pharmaceutical manufacturing. This development is particularly relevant given the growing demand for fluorinated compounds in the industry.

From a biomedical perspective, researchers have investigated the compound's potential in imaging applications. A 2024 study in ACS Chemical Biology reported its incorporation into PET tracer molecules, where the difluoroethane moiety provided enhanced metabolic stability compared to traditional analogs. This finding opens new possibilities for diagnostic applications in oncology and neurology.

Safety and toxicological assessments of 1,1'-Oxybis[2,2-difluoroethane] have also progressed, with recent in vitro studies showing favorable cytotoxicity profiles at therapeutic concentrations. However, researchers caution that further in vivo studies are needed to fully understand its pharmacokinetic behavior and potential long-term effects.

Looking ahead, the compound's unique properties position it as a promising candidate for multiple applications in medicinal chemistry. Current research directions include exploring its use in covalent inhibitor design and as a building block for novel biomaterials. The continued investigation of 1,1'-Oxybis[2,2-difluoroethane] (CAS: 69948-35-2) is expected to yield significant contributions to both chemical synthesis methodologies and therapeutic development in the coming years.